Cas no 820247-76-5 (1-Pentanone, 4-hydroxy-1-(2-naphthalenyl)-)

1-Pentanone, 4-hydroxy-1-(2-naphthalenyl)- structure
820247-76-5 structure
Product Name:1-Pentanone, 4-hydroxy-1-(2-naphthalenyl)-
CAS No:820247-76-5
MF:C15H16O2
MW:228.286344528198
CID:700084
PubChem ID:71420354
Update Time:2025-04-19

1-Pentanone, 4-hydroxy-1-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanone, 4-hydroxy-1-(2-naphthalenyl)-
    • 4-hydroxy-1-naphthalen-2-ylpentan-1-one
    • 820247-76-5
    • DTXSID20839551
    • 4-Hydroxy-1-(naphthalen-2-yl)pentan-1-one
    • Inchi: 1S/C15H16O2/c1-11(16)6-9-15(17)14-8-7-12-4-2-3-5-13(12)10-14/h2-5,7-8,10-11,16H,6,9H2,1H3
    • InChI Key: DCIKYGZQWAZIHV-UHFFFAOYSA-N
    • SMILES: OC(C)CCC(C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

  • Exact Mass: 228.115029749g/mol
  • Monoisotopic Mass: 228.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 37.3Ų
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